Cas no 2286365-20-4 (tert-Butyl 3-cyano-4-methylbenzylcarbamate)

• Product Name: tert-Butyl 3-cyano-4-methylbenzylcarbamate
• CAS No: 2286365-20-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 6381950
• PubChem ID: 145711551
• Update Time: 2025-10-28

tert-Butyl 3-cyano-4-methylbenzylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-3668749
• tert-Butyl 3-cyano-4-methylbenzylcarbamate
• 2286365-20-4
• tert-butyl N-[(3-cyano-4-methylphenyl)methyl]carbamate

• Inchi： 1S/C14H18N2O2/c1-10-5-6-11(7-12(10)8-15)9-16-13(17)18-14(2,3)4/h5-7H,9H2,1-4H3,(H,16,17)
• InChI Key： LBTKTGLIGCJRFQ-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(C)=C(C#N)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on tert-Butyl 3-cyano-4-methylbenzylcarbamate

Comprehensive Guide to tert-Butyl 3-cyano-4-methylbenzylcarbamate (CAS No. 2286365-20-4)

In the ever-evolving field of organic chemistry, tert-Butyl 3-cyano-4-methylbenzylcarbamate (CAS No. 2286365-20-4) has emerged as a compound of significant interest. This carbamate derivative is widely utilized in pharmaceutical research, agrochemical development, and material science due to its unique structural properties. With the increasing demand for high-purity intermediates, researchers and manufacturers are keen to explore its synthesis, applications, and market potential.

The molecular structure of tert-Butyl 3-cyano-4-methylbenzylcarbamate features a cyano group and a methylbenzyl moiety, which contribute to its reactivity and versatility. These functional groups make it an excellent candidate for drug discovery and fine chemical synthesis. Recent studies highlight its role in the development of enzyme inhibitors and bioactive molecules, aligning with the growing trend of targeted therapy in modern medicine.

One of the most searched topics related to tert-Butyl 3-cyano-4-methylbenzylcarbamate is its synthetic pathway. Researchers often inquire about optimized methods for its preparation, including protection-deprotection strategies and catalytic reactions. The compound is typically synthesized via carbamate formation using tert-butoxycarbonyl (Boc) protecting groups, a technique widely adopted in peptide chemistry and medicinal chemistry.

Another area of interest is the stability and storage conditions of tert-Butyl 3-cyano-4-methylbenzylcarbamate. Proper handling and storage are critical to maintaining its purity, especially for laboratory-scale and industrial-scale applications. Users frequently search for guidelines on solubility, thermal stability, and compatibility with common reagents, reflecting the need for practical insights in chemical workflows.

From a commercial perspective, the demand for tert-Butyl 3-cyano-4-methylbenzylcarbamate is driven by its applications in pharmaceutical intermediates and specialty chemicals. Market analysts note a steady growth in its procurement, particularly from contract research organizations (CROs) and API manufacturers. The rise of green chemistry and sustainable synthesis has also spurred innovations in its production, reducing environmental impact while maintaining high yields.

In conclusion, tert-Butyl 3-cyano-4-methylbenzylcarbamate (CAS No. 2286365-20-4) stands out as a valuable compound in contemporary chemical research. Its multifaceted applications, coupled with advancements in synthetic methodologies, make it a focal point for scientists and industry professionals. As the field progresses, staying updated on its emerging uses and market trends will be essential for leveraging its full potential.